Cas no 4074-09-3 (3,3,3-trifluoro-2-(trifluoromethyl)propanal)

• Product Name: 3,3,3-trifluoro-2-(trifluoromethyl)propanal
• CAS No: 4074-09-3
• MF: C₄H₂F₆O
• MW: 180.048502445221
• CID: 1515528
• PubChem ID: 54400368
• Update Time: 2025-11-05

3,3,3-trifluoro-2-(trifluoromethyl)propanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 3,3,3-trifluoro-2-(trifluoromethyl)-
• 3,3,3-trifluoro-2-(trifluoromethyl)propanal
• EN300-1725328
• DTXSID40711087
• AVIPNMYNTNLJPB-UHFFFAOYSA-N
• SCHEMBL891710
• Propanal,3,3,3-trifluoro-2-(trifluoromethyl)-
• hexafluoroisobutyraldehyde
• 4074-09-3

• Inchi： 1S/C4H2F6O/c5-3(6,7)2(1-11)4(8,9)10/h1-2H
• InChI Key： AVIPNMYNTNLJPB-UHFFFAOYSA-N
• SMILES： FC(C(C=O)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 180.00096
• Monoisotopic Mass: 180.00098366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3,3,3-trifluoro-2-(trifluoromethyl)propanal

Professional Introduction to 3,3,3-trifluoro-2-(trifluoromethyl)propanal (CAS No. 4074-09-3)

3,3,3-trifluoro-2-(trifluoromethyl)propanal is a fluorinated aldehyde that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 4074-09-3, features a trifluoromethyl group and a trifluoromethyl-substituted aldehyde moiety, which contribute to its distinct reactivity and potential applications in synthetic chemistry and drug development. The presence of multiple fluorine atoms enhances its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, characterized by a highly electronegative trifluoromethyl group attached to a propanal backbone, imparts exceptional stability and lipophilicity. These attributes are particularly advantageous in pharmaceutical applications, where metabolic stability and membrane permeability are critical factors. Recent studies have highlighted the utility of such fluorinated aldehydes in the development of novel therapeutic agents, particularly in the realm of antiviral and anticancer drugs.

In the context of modern drug discovery, 3,3,3-trifluoro-2-(trifluoromethyl)propanal has been explored as a key intermediate in the synthesis of bioactive molecules. Its reactivity allows for facile functionalization at both the aldehyde and trifluoromethyl positions, enabling the construction of diverse pharmacophores. For instance, researchers have leveraged this compound to develop inhibitors targeting specific enzymes involved in viral replication. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, attributes that are often sought after in lead optimization.

Recent advancements in fluorine chemistry have further expanded the applications of 3,3,3-trifluoro-2-(trifluoromethyl)propanal. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups with high efficiency. This has opened new avenues for the synthesis of fluorinated heterocycles, which are known for their enhanced bioavailability and resistance to metabolic degradation. Such derivatives are particularly promising for oral administration and have shown promise in preclinical studies.

The compound's role in material science is also noteworthy. Fluorinated aldehydes like 3,3,3-trifluoro-2-(trifluoromethyl)propanal can serve as precursors for high-performance polymers and coatings. The incorporation of fluorine atoms improves thermal stability and chemical resistance, making these materials suitable for demanding industrial applications. Moreover, their ability to form strong intermolecular interactions via hydrogen bonding adds another layer of functionality to these materials.

From an environmental perspective, the use of fluorinated compounds must be balanced with considerations of sustainability. However, advances in green chemistry have led to more efficient synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods that employ recyclable ligands have been developed to streamline the production process. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for 3,3,3-trifluoro-2-(trifluoromethyl)propanal are promising as research continues to uncover new applications. Collaborative efforts between academia and industry are likely to drive further innovation in this field. As computational methods improve, virtual screening techniques will play an increasingly important role in identifying novel derivatives with enhanced properties. This interdisciplinary approach holds great potential for accelerating the discovery and development of next-generation therapeutics.

In conclusion, 3,3,3-trifluoro-2-(trifluoromethyl)propanal (CAS No. 4074-09-3) is a versatile compound with significant implications across multiple domains of chemistry and pharmaceutical science. Its unique structural features make it a valuable building block for synthetic applications, while its stability and lipophilicity enhance its utility in drug development. As research progresses，this compound will continue to be a focal point for innovation，contributing to advancements that benefit both industry and society.